Cas no 2411289-47-7 (1-(Oxirane-2-carbonyl)-4-{[2-(trifluoromethyl)phenoxy]methyl}piperidine)

1-(Oxirane-2-carbonyl)-4-{[2-(trifluoromethyl)phenoxy]methyl}piperidine is a specialized chemical compound featuring a piperidine core functionalized with an oxirane (epoxide) carbonyl group and a 2-(trifluoromethyl)phenoxymethyl substituent. This structure imparts unique reactivity, particularly in ring-opening reactions, making it valuable for synthetic applications in medicinal chemistry and agrochemical research. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the epoxide moiety offers a versatile handle for further derivatization. Its well-defined stereochemistry and high purity ensure reproducibility in complex synthetic pathways. The compound is particularly useful in the development of biologically active molecules, where its structural motifs contribute to binding affinity and selectivity.

1-(Oxirane-2-carbonyl)-4-{[2-(trifluoromethyl)phenoxy]methyl}piperidine structure

2411289-47-7 structure

Product Name:1-(Oxirane-2-carbonyl)-4-{[2-(trifluoromethyl)phenoxy]methyl}piperidine

CAS No:2411289-47-7

MF:C₁₆H₁₈F₃NO₃

MW:329.314235210419

CID:6430128

PubChem ID:154880254

Update Time:2025-06-28

1-(Oxirane-2-carbonyl)-4-{[2-(trifluoromethyl)phenoxy]methyl}piperidine Chemical and Physical Properties

Names and Identifiers

- 1-(oxirane-2-carbonyl)-4-{[2-(trifluoromethyl)phenoxy]methyl}piperidine
- Oxiran-2-yl-[4-[[2-(trifluoromethyl)phenoxy]methyl]piperidin-1-yl]methanone
- EN300-7560887
- Z3687635800
- 2411289-47-7
- 1-(Oxirane-2-carbonyl)-4-{[2-(trifluoromethyl)phenoxy]methyl}piperidine
- Inchi： 1S/C16H18F3NO3/c17-16(18,19)12-3-1-2-4-13(12)22-9-11-5-7-20(8-6-11)15(21)14-10-23-14/h1-4,11,14H,5-10H2
- InChI Key： UOGFZGIGTKNJOA-UHFFFAOYSA-N
- SMILES： FC(C1C=CC=CC=1OCC1CCN(C(C2CO2)=O)CC1)(F)F

Computed Properties

Exact Mass: 329.12387792g/mol
Monoisotopic Mass: 329.12387792g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 421
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 42.1Å²

1-(Oxirane-2-carbonyl)-4-{[2-(trifluoromethyl)phenoxy]methyl}piperidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-7560887-1.0g	1-(oxirane-2-carbonyl)-4-{[2-(trifluoromethyl)phenoxy]methyl}piperidine	2411289-47-7	95.0%	1.0g	$0.0	2025-02-24

1-(Oxirane-2-carbonyl)-4-{[2-(trifluoromethyl)phenoxy]methyl}piperidine Related Literature

1. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
2. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
3. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
4. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
5. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871

Additional information on 1-(Oxirane-2-carbonyl)-4-{[2-(trifluoromethyl)phenoxy]methyl}piperidine

1-(Oxirane-2-carbonyl)-4-{[2-(trifluoromethyl)phenoxy]methyl}piperidine: A Novel Compound with Promising Therapeutic Potential

1-(Oxirane-2-carbonyl)-4-{[2-(trifluoromethyl)phenoxy]methyl}piperidine, with the CAS number 2411289-47-7, represents a unique molecular structure that combines multiple pharmacophoric elements. This compound features a oxirane-2-carbonyl group, a three-membered ring containing an epoxide functionality, which is known to exhibit diverse biological activities. The trifluoromethyl substituent on the phenyl ring introduces significant electron-withdrawing properties, enhancing the compound's metabolic stability and enabling selective interactions with biological targets. The piperidine ring, a six-membered nitrogen-containing heterocycle, provides structural flexibility and potential for hydrogen bonding interactions with target proteins.

Recent studies have highlighted the importance of trifluoromethyl groups in modulating the physicochemical properties of small molecules. A 2023 publication in Journal of Medicinal Chemistry demonstrated that fluorinated aromatic rings can significantly improve the lipophilicity and membrane permeability of drug candidates. This trifluoromethyl substitution in 1-(Oxirane-2-carbonyl)-4-{[2-(trifluoromethyl)phenoxy]methyl}piperidine likely contributes to its enhanced ability to cross cell membranes and reach intracellular targets. The oxirane-2-carbonyl functionality, on the other hand, may participate in covalent interactions with specific enzymes or receptors, offering a novel mechanism of action.

The piperidine scaffold in this molecule is particularly noteworthy for its versatility in drug design. Piperidine derivatives are commonly used in pharmaceuticals due to their ability to adopt multiple conformations, which can facilitate interactions with complex biological targets. The phenoxy group attached to the piperidine ring further expands the molecule's potential for binding to various protein domains, including kinase ATP-binding sites or G-protein coupled receptor (GPCR) transmembrane regions.

Advances in computational drug discovery have enabled researchers to predict the binding affinity of 1-(Oxirane-2-carbonyl)-4-{[2-(trifluorom